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Compound of Interest

Compound Name: Q94 hydrochloride

Cat. No.: B1662643

Audience: Researchers, scientists, and drug development professionals.
Introduction

Q94 hydrochloride is a selective, Gag-signaling-biased antagonist of Proteinase-Activated
Receptor 1 (PAR1) with an IC50 value of 916 nM.[1] It functions as a negative allosteric
modulator that selectively inhibits the interaction between PAR1 and its associated G-protein,
Gagq, thereby blocking downstream signaling pathways.[1][2] This compound is a valuable tool
for studying PAR1-mediated cellular processes, such as those involved in inflammation and
fibrosis. Accurate and consistent preparation of a stock solution is the first critical step for
reliable in vitro and in vivo experiments. This document provides a detailed protocol for the
preparation, storage, and handling of Q94 hydrochloride stock solutions using Dimethyl
Sulfoxide (DMSO) as the solvent.

Quantitative Data Summary

The physical and chemical properties of Q94 hydrochloride are summarized below. This data
Is essential for accurate calculations and proper handling of the compound.

Table 1: Chemical and Physical Properties of Q94 Hydrochloride
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Property

Value

Reference

Chemical Name

2-benzyl-1-(4-
chlorobenzyl)-1H-

benzo[d]imidazole

[2]

hydrochloride
Molecular Formula C21H1sCI2Nz2 [3]
Molecular Weight 369.29 g/mol
Appearance Solid
Purity >98%
Solubility in DMSO 30 mg/mL

Table 2: Recommended Storage Conditions for Q94 Hydrochloride Solutions in DMSO

L. . Recommendati
Condition Temperature Duration Reference
ons
Store in a dry,
Powder -20°C 3 years
dark place.
For short-term
4°C 2 years
storage.
o Recommended
Stock Solution in
-80°C 6 months for long-term
DMSO .
stability.
Suitable for short
-20°C 1-3 months to medium-term
storage.
Aliquot to avoid
General
) N/A N/A repeated freeze-
Handling

thaw cycles.
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Experimental Protocols

Materials and Equipment

e Q94 hydrochloride powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

» Analytical balance

e Microcentrifuge tubes or amber glass vials

o Pipettes and sterile, filtered pipette tips

e \ortex mixer

» Sonicator (optional, for aiding dissolution)

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
Protocol for Preparing a 10 mM Stock Solution

This protocol provides a method for preparing a commonly used 10 mM stock solution.
Calculations can be adjusted based on desired final concentration, ensuring it does not exceed
the solubility limit of 30 mg/mL.

e Pre-experimental Setup:
o Ensure the analytical balance is calibrated and level.

o Allow the Q94 hydrochloride vial to equilibrate to room temperature before opening to
prevent condensation of moisture.

o Work in a well-ventilated area or a chemical fume hood.
e Calculation:

o To prepare a 10 mM stock solution, the required mass of Q94 hydrochloride must be
calculated using its molecular weight (369.29 g/mol ).
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o Formula: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular
Weight ( g/mol ) / 1000

o Example for 1 mL of 10 mM stock:

» Mass (mg) =10 mM x 1 mL x 369.29 g/mol / 1000 = 3.69 mg

e Weighing the Compound:

o Carefully weigh out the calculated amount (e.g., 3.69 mg) of Q94 hydrochloride powder
and place it into a sterile microcentrifuge tube or vial.

e Dissolution:

o Add the calculated volume of DMSO (e.g., 1 mL) to the vial containing the Q94
hydrochloride powder.

o Cap the vial tightly and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved.

o If dissolution is difficult, brief sonication in a water bath can be applied. Visually inspect the
solution against a light source to ensure no particulates are present.

» Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge
tubes. This practice minimizes contamination and degradation from repeated freeze-thaw
cycles.

o Clearly label each aliquot with the compound name, concentration, date, and your initials.
o Store the aliquots at -20°C for short-term use or at -80°C for long-term storage.

Visualizations

Experimental Workflow
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The following diagram illustrates the standard workflow for preparing the Q94 hydrochloride
stock solution.

Stock Solution Preparation Workflow
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Caption: Workflow for preparing Q94 hydrochloride stock solution.

Inhibitory Mechanism of Q94 Hydrochloride
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Q94 hydrochloride selectively blocks the PAR1 signaling pathway at the level of G-protein

coupling. The diagram below outlines this mechanism.

PAR1 Signaling and Inhibition by Q94
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Caption: Q94 blocks PAR1-mediated Gaq signaling pathway.

Handling and Quality Control

 DMSO Hygroscopicity: DMSO is highly hygroscopic and will readily absorb water from the
atmosphere. Use anhydrous grade DMSO and keep the container tightly sealed when not in
use to maintain the integrity of the stock solution.

o Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles as this can lead to compound
degradation and precipitation. The practice of creating single-use aliquots is strongly
recommended.

» Solubility Check: Before use, particularly after storage, visually inspect the thawed aliquot for
any signs of precipitation. If crystals are observed, gently warm the tube to room temperature
and vortex to redissolve.

o Solvent Effects: When diluting the DMSO stock into aqueous media for experiments, be
mindful of the final DMSO concentration. Typically, a final concentration of <0.1% DMSO is
well-tolerated by most cell lines, but it is crucial to include a vehicle control (media with the
same final concentration of DMSO) in all experiments.

Safety Precautions

» Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant
gloves.

o Handle Q94 hydrochloride powder in a fume hood or a well-ventilated area to avoid
inhalation.

» DMSO can facilitate the absorption of chemicals through the skin. Avoid direct contact with
the skin. If contact occurs, wash the affected area immediately with plenty of water.

o Consult the Safety Data Sheet (SDS) for Q94 hydrochloride and DMSO for complete safety
and handling information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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